Cas no 2649053-95-0 (2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one)

• Product Name: 2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one
• CAS No: 2649053-95-0
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5417193
• PubChem ID: 146108307
• Update Time: 2025-06-08

2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2649053-95-0
• 2-chloro-1-[3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
• EN300-26603091
• Z2763291898
• 2-Chloro-1-[3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo[3.2.1]oct-8-yl]ethanone
• 2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

• Inchi： 1S/C12H16ClN3O2/c1-7-14-12(15-18-7)8-4-9-2-3-10(5-8)16(9)11(17)6-13/h8-10H,2-6H2,1H3
• InChI Key： NDXSROZWMCHGTA-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2CCC1CC(C1N=C(C)ON=1)C2)CCl

Computed Properties

• Exact Mass: 269.0931045g/mol
• Monoisotopic Mass: 269.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.0±55.0 °C(Predicted)
• pka: 0.60±0.39(Predicted)

Additional information on 2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

Introduction to 2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one (CAS No: 2649053-95-0)

2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2649053-95-0, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate molecular framework of this compound, characterized by a fused bicyclic system and functionalized heterocyclic moieties, positions it as a candidate for exploring novel therapeutic avenues.

The structural motif of 2-chloro-1-3-(5-methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one incorporates several key pharmacophoric elements that are known to contribute to biological activity. The presence of a chloro substituent at the 2-position of the ethanone moiety enhances electrophilicity, making it susceptible to nucleophilic attack in the synthesis of more complex derivatives. Additionally, the 5-methyl-1,2,4-triazole ring serves as a versatile scaffold that can interact with biological targets through hydrogen bonding and other non-covalent interactions.

The bicyclic core of this compound, specifically the azabicyclo[3.2.1]octane scaffold, introduces rigidity and spatial constraints that can influence binding affinity and selectivity when interacting with biological targets. This structural feature is particularly relevant in the design of enzyme inhibitors or receptor modulators, where precise molecular recognition is crucial. The combination of these structural elements makes 2-chloro-1-3-(5-methyl-1,2,4-triazole)-8-(azabicyclo[3.2.1]octan)-8-yethanone a compelling candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These computational studies have suggested that the chloro substituent and the triazole ring may be critical for binding to specific protein targets, potentially making this compound a valuable tool in the development of targeted therapies. Furthermore, the bicyclic core is predicted to stabilize the compound against metabolic degradation, enhancing its bioavailability and therapeutic efficacy.

In vitro studies have begun to elucidate the potential biological activities of CAS No 2649053: preliminary assays indicate that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. The 5-methyltriazole moiety has been shown to modulate enzyme activity through competitive inhibition mechanisms, while the bicyclic system contributes to favorable pharmacokinetic properties such as solubility and membrane permeability. These findings align with recent literature demonstrating the utility of similar heterocyclic scaffolds in drug discovery efforts.

The synthesis of derivatives from CAS No 2649053 represents an exciting frontier in medicinal chemistry. By modifying functional groups such as the chloro substituent or introducing additional heterocycles, researchers can fine-tune the biological profile of this compound library for specific therapeutic applications. For instance, replacing the methyltriazole ring with other nitrogen-containing heterocycles could alter binding interactions without significantly compromising overall structure integrity.

The role of stereochemistry in determining biological activity cannot be overstated when dealing with complex molecules like CAS No 2649053: enantiomeric purity is essential for achieving desired pharmacological effects while minimizing off-target interactions. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds on a scalable basis, opening doors for more sophisticated drug design strategies.

Future research directions may include exploring synthetic pathways that improve yield and scalability while maintaining structural integrity during production processes: this will be critical for moving promising candidates into clinical development pipelines efficiently without compromising quality control standards required by regulatory agencies worldwide.

The integration of machine learning techniques into drug discovery workflows promises further acceleration toward identifying novel bioactive molecules based on existing structures like those found within our discussion today: predictive modeling algorithms can screen vast libraries quickly identifying candidates most likely exhibiting desired properties through their digital fingerprints derived from both chemical composition as well as predicted interaction profiles across multiple target classes simultaneously saving significant time resources compared traditional high-throughput screening approaches alone